Cas no 2411307-45-2 (Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]-)

• Product Name: Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]-
• CAS No: 2411307-45-2
• MF: C₉H₇ClF₃N₅O
• MW: 293.632990121841
• CID: 5213907
• Update Time: 2025-06-18

Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]-

• Inchi： 1S/C9H7ClF3N5O/c1-4-2-5(14-6(19)3-10)15-8-16-7(9(11,12)13)17-18(4)8/h2H,3H2,1H3,(H,14,15,16,17,19)
• InChI Key： YMVUYPCNADBFCL-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)N2N=C(C(F)(F)F)N=C2N=1)(=O)CCl

Additional information on Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]-

Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]-: A Comprehensive Overview

Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]-, identified by its CAS number 2411307-45-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a complex structural framework that combines various heterocyclic systems, making it a promising candidate for further investigation in drug discovery and development. The presence of multiple functional groups, including a chloro substituent and a trifluoromethyl group, contributes to its unique chemical properties and potential biological activities.

The structural core of this compound consists of a pyrimidine ring fused with a triazolopyrimidine system. This particular arrangement of heterocyclic rings is known to enhance the binding affinity and selectivity of molecules towards biological targets. The 7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl moiety is particularly noteworthy due to the presence of the trifluoromethyl group. This group is frequently incorporated into pharmaceutical compounds due to its ability to modulate metabolic stability and binding interactions with biological receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyrimidine scaffold is one of the most widely studied classes of heterocycles in medicinal chemistry due to its prevalence in many biologically active natural products and synthetic drugs. The compound in question here builds upon this well-established scaffold by introducing additional complexity through the incorporation of a triazolopyrimidine ring system.

The chloro substituent at the 2-position of the acetamide moiety further enhances the compound's potential as a pharmacophore. Chloro-substituted acetamides have been shown to exhibit various biological activities, including antimicrobial and anti-inflammatory effects. The combination of these structural features makes Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]- a compound worthy of further exploration.

Recent studies have highlighted the importance of trifluoromethyl groups in pharmaceutical development. These groups can increase the lipophilicity and metabolic stability of molecules, thereby enhancing their bioavailability and duration of action. The presence of a trifluoromethyl group in this compound suggests that it may exhibit improved pharmacokinetic properties compared to related analogs lacking this substituent.

The synthesis of Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]- involves multiple steps and requires careful optimization to ensure high yield and purity. The introduction of the triazolopyrimidine ring system necessitates specialized synthetic methodologies that are well-suited for constructing complex heterocyclic frameworks. Advances in synthetic chemistry have made it possible to access such intricate structures more efficiently than ever before.

The potential biological activities of this compound have not yet been fully elucidated but are expected to be influenced by its unique structural features. The combination of a pyrimidine core with additional heterocyclic systems suggests that it may interact with multiple biological targets. Further investigation through in vitro and in vivo studies will be necessary to determine its exact mechanism of action and therapeutic potential.

In conclusion, Acetamide, 2-chloro-N-[7-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-5-yl]- represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it a valuable candidate for further exploration in drug discovery programs aimed at identifying novel therapeutic agents. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation medicines.